Cas no 2229333-85-9 (tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate
• CAS No: 2229333-85-9
• MF: C₁₂H₁₇Cl₂N₃O₂
• MW: 306.188280820847
• CID: 5766997
• PubChem ID: 165622681
• Update Time: 2025-10-30

tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-1-(2,6-dichloropyridin-4-yl)ethyl]carbamate
• 2229333-85-9
• EN300-1888543
• tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate

• Inchi： 1S/C12H17Cl2N3O2/c1-12(2,3)19-11(18)16-8(6-15)7-4-9(13)17-10(14)5-7/h4-5,8H,6,15H2,1-3H3,(H,16,18)
• InChI Key： NJHVLIDGJJNPMA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.0697822g/mol
• Monoisotopic Mass: 305.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate

Research Brief on tert-Butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate (CAS: 2229333-85-9)

The compound tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate (CAS: 2229333-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its potential applications in drug discovery, emphasizing its role in the development of novel small-molecule inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate as a building block for kinase inhibitors. The study highlighted its versatility in modular synthesis, enabling the rapid assembly of diverse chemical scaffolds. The presence of the 2,6-dichloropyridin-4-yl moiety was found to enhance binding affinity to specific kinase targets, making it a valuable fragment in structure-activity relationship (SAR) studies.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the optimization of the synthetic route for this compound. The authors reported an improved yield and purity through a streamlined protection-deprotection strategy, leveraging the tert-butyl carbamate group for selective functionalization. This advancement has practical implications for large-scale production, addressing previous challenges in reproducibility and cost-effectiveness.

Furthermore, computational studies have shed light on the molecular interactions of tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate with biological targets. Molecular docking simulations revealed favorable binding modes with ATP-binding sites of certain kinases, suggesting its potential as a lead compound for further optimization. These findings were corroborated by in vitro assays, which demonstrated moderate inhibitory activity against a panel of kinase enzymes.

In conclusion, tert-butyl N-2-amino-1-(2,6-dichloropyridin-4-yl)ethylcarbamate (CAS: 2229333-85-9) represents a promising intermediate in pharmaceutical research, with demonstrated utility in kinase inhibitor development. Ongoing studies are expected to explore its broader applications, including its potential in targeted therapies for cancer and inflammatory diseases. Future research directions may include further SAR exploration and in vivo efficacy studies to validate its therapeutic potential.